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Compound of Interest

Compound Name: Ezatiostat

Cat. No.: B549236 Get Quote

This document provides essential safety, logistical, and procedural information for the proper

handling and disposal of Ezatiostat (also known as TLK199 or TER199). As an investigational

drug and a selective inhibitor of glutathione S-transferase P1-1 (GSTP1-1), Ezatiostat requires

careful management in a laboratory setting to ensure personnel safety and environmental

compliance.[1][2][3] Researchers, scientists, and drug development professionals must adhere

to these guidelines in conjunction with their institution's specific Environmental Health and

Safety (EHS) protocols.

Immediate Safety and Hazard Information
Ezatiostat is classified with several hazards that necessitate the use of appropriate personal

protective equipment (PPE) and careful handling.[4]

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[4]

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[4]

Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[4]

Specific Target Organ Toxicity, Single Exposure (Category 3): H335 - May cause respiratory

irritation.[4]

Essential Safety Precautions (Precautionary Statements):
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Prevention: Avoid breathing dust, fumes, or spray (P261). Wash hands thoroughly after

handling (P264). Do not eat, drink, or smoke when using this product (P270). Use only in a

well-ventilated area (P271). Wear protective gloves, protective clothing, eye protection, and

face protection (P280).[4]

Response: In case of skin contact, wash with plenty of soap and water (P302+P352). If

inhaled, move the person to fresh air (P304+P340). If in eyes, rinse cautiously with water for

several minutes, removing contact lenses if possible (P305+P351+P338). Rinse mouth if

swallowed (P330).[4]

Step-by-Step Disposal Protocol for Ezatiostat
The disposal of Ezatiostat, as an investigational and potentially hazardous agent, must follow

the established procedures for chemical and cytotoxic waste.[5][6] The primary method of

disposal is incineration through a licensed hazardous waste vendor.[5][7][8]

Step 1: Segregation and Containerization

Identify all materials contaminated with Ezatiostat. This includes unused or expired pure

compounds, leftover solutions, contaminated vials, ampules, syringes, PPE (gloves, lab

coats), and spill cleanup materials.[7]

Do not dispose of Ezatiostat down the drain or in regular trash.[9]

Select a compatible hazardous waste container. This is typically a rigid, leak-proof container

with a screw-top lid, often provided by your institution's EHS department.[5][7]

For liquid waste (e.g., Ezatiostat dissolved in DMSO), use a designated liquid waste

container. For solid waste (e.g., contaminated vials, powders), use a solids container.[5]

Original containers like vials and bottles can often be placed directly into the hazardous

waste container.[5]

Step 2: Labeling

Obtain official "HAZARDOUS WASTE" labels from your EHS department. No other labels

are generally acceptable.[5]
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Affix the label to the container and fill it out completely and legibly. Required information

typically includes:

Principal Investigator (PI) Name

Laboratory location (Building and Room Number)

Contact phone number

Chemical contents: List "Ezatiostat" and any solvents (e.g., "Dimethyl sulfoxide") with

their approximate concentrations or percentages. Avoid abbreviations.[5]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Store the labeled, sealed waste container in a designated Satellite Accumulation Area (SAA).

[5]

The SAA must be located at or near the point of generation and under the control of the

laboratory personnel. It may be a designated cabinet or a secondary containment tub.[5]

The SAA must be registered with your institution's EHS department.[5]

A weekly inspection of the SAA and the waste containers must be performed and

documented on an inspection log.[5]

Step 4: Arranging for Disposal

Once the container is full or the waste is ready for removal, submit a chemical waste

disposal request to your institution's EHS department.[5]

EHS personnel will schedule a pickup. They are responsible for transporting the waste to a

central storage facility before it is sent to a permitted incinerator.[5][8]

Ensure you receive a copy of the completed disposal form at the time of pickup for your

laboratory's records.[5]

Quantitative Data and Stability
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Proper storage is critical to maintaining the integrity of Ezatiostat before use and for managing

waste. The following tables summarize key quantitative data.

Table 1: Solubility of Ezatiostat

Solvent Concentration

DMSO >50 mg/mL (94.4 mM)[10]

Ethanol 20 mg/mL (37.76 mM)[10]

DMF 20 mg/mL[11]

| Ethanol:PBS (pH 7.2) (1:1) | 0.5 mg/mL[11] |

Table 2: Storage and Stability of Ezatiostat Solutions

Storage Condition Duration Notes

-80°C Up to 6 months[1]
Recommended for stock
solutions.

-20°C Up to 1 month[1] For shorter-term storage.

| Powder (at -20°C) | Up to 3 years[10] | Keep sealed and away from moisture.[1][10] |

Visualized Workflows and Pathways
Diagram 1: Ezatiostat Disposal Workflow
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Caption: A step-by-step workflow for the safe disposal of Ezatiostat waste.
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Diagram 2: Ezatiostat Mechanism of Action

Normal State

Action of Ezatiostat
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(TLK199)

GSTP1-JNK Complex
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Dissociates Complex

GSTP1

Inhibits

JNK
(Active)

Cellular Effects
(e.g., Apoptosis, Proliferation)

Activates

Click to download full resolution via product page

Caption: Signaling pathway showing Ezatiostat inhibiting GSTP1 to activate JNK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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